Cas no 2098121-23-2 (N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride)

• Product Name: N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride
• CAS No: 2098121-23-2
• MF: C₉H₂₄Cl₂N₂
• MW: 231.206260681152
• CID: 5048085
• Update Time: 2025-07-04

N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N1,N1,N2,4-tetramethylpentane-1,2-diamine dihydrochloride
• 1-N,1-N,2-N,4-tetramethylpentane-1,2-diamine;dihydrochloride
• N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride

• Inchi： 1S/C9H22N2.2ClH/c1-8(2)6-9(10-3)7-11(4)5;;/h8-10H,6-7H2,1-5H3;2*1H
• InChI Key： FSFYGIJWMUZDTP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)C(CN(C)C)CC(C)C

Computed Properties

• Exact Mass: 230.1316542 g/mol
• Monoisotopic Mass: 230.1316542 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 89.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• Molecular Weight: 231.20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride

Introduction to N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride (CAS No. 2098121-23-2)

N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride, with the chemical formula C₁₀H₂₂N₂·2HCl, is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of diamines, characterized by the presence of two amino groups positioned strategically on a branched aliphatic carbon chain. The dihydrochloride salt form enhances its solubility in aqueous systems, making it a versatile intermediate in the synthesis of more complex molecules.

The CAS No. 2098121-23-2 uniquely identifies this substance within the global chemical registry, ensuring precise classification and documentation. Its structural motif, featuring four methyl substituents at specific positions (N1, N1, N2, and C4), imparts unique steric and electronic properties that make it a valuable building block in medicinal chemistry. The presence of these bulky groups influences both its reactivity and its potential biological interactions, which are critical factors in drug design.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from diamine derivatives. The N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various enzymatic pathways. Its structural rigidity and tunable electronic properties allow for the development of compounds with high specificity and affinity for biological targets.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have leveraged the unique scaffold of N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride to design molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. Preliminary studies have demonstrated promising results in vitro, suggesting potential therapeutic applications.

The synthesis of N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of methyl groups at strategic positions necessitates careful selection of catalysts and solvents to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthetic routes, reducing both cost and environmental impact. These improvements align with the broader trend toward sustainable chemistry practices.

Beyond its applications in drug discovery, N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride has found utility in materials science. Its ability to act as a chelating agent allows it to form stable complexes with metal ions, which can be exploited in various industrial processes. For instance, these complexes have been investigated for their potential use in catalysis and as precursors for metal-organic frameworks (MOFs). The versatility of this compound underscores its importance across multiple scientific disciplines.

The pharmacological profile of N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride has been extensively studied in recent years. Researchers have focused on understanding how its structural features influence its interaction with biological targets. Computational modeling has played a crucial role in predicting binding affinities and identifying potential lead compounds for further optimization. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtualy before conducting expensive wet-lab experiments.

In clinical settings, derivatives of diamines have shown promise as treatments for neurological disorders. The ability of N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride to modulate neurotransmitter activity has been explored in preclinical models. By fine-tuning its structure to enhance selectivity and reduce side effects, scientists hope to develop new therapies for conditions such as Alzheimer's disease and Parkinson's disease. These studies highlight the compound's potential as a pharmacological tool.

The regulatory landscape for N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with these regulations ensures that any derivative compounds derived from this substance meet stringent safety and efficacy standards before reaching clinical trials. This rigorous oversight reflects the importance placed on ensuring patient safety while advancing medical science.

The future prospects for N1,N1,N2,4-Tetramethylpentane-1,2-diamine dihydrochloride are bright given its multifaceted applications. Ongoing research aims to expand its utility in drug development by exploring new synthetic pathways and biological targets. Collaborative efforts between academia and industry are likely to yield innovative applications that could transform various fields within chemistry and medicine.